2-Amino-5-methoxybenzene-1,3-diol

• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol
• IUPAC Name: 2-amino-5-methoxybenzene-1,3-diol
• InChI: InChI=1S/C7H9NO3/c1-11-4-2-5(9)7(8)6(10)3-4/h2-3,9-10H,8H2,1H3
• InChI Key: KHDWCLJSBRRCMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)O)N)O

Description

2-Amino-5-methoxybenzene-1,3-diol is a substituted benzene derivative featuring hydroxyl groups at positions 1 and 3, a methoxy group at position 5, and an amino group at position 2. The molecular formula is inferred as C₇H₉NO₃ (molecular weight ≈ 155.15 g/mol), distinguishing it from simpler diols like 5-methoxybenzene-1,3-diol (C₇H₈O₃, MW 140.14 g/mol) by the presence of the amino group .

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The table below compares key features of 2-Amino-5-methoxybenzene-1,3-diol with similar benzene-1,3-diol derivatives:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications
2-Amino-5-methoxybenzene-1,3-diol	Not reported	C₇H₉NO₃	~155.15	2-Amino, 5-Methoxy, 1,3-diol	Hypothesized enhanced basicity and metal coordination
5-Methoxybenzene-1,3-diol	2174-64-3	C₇H₈O₃	140.14	5-Methoxy, 1,3-diol	High-purity standard for synthesis; used in analytical methods
2-Ethyl-5-methoxybenzene-1,3-diol	94632-39-0	C₉H₁₂O₃	168.19	2-Ethyl, 5-Methoxy, 1,3-diol	Safety data highlights flammability; used in specialty chemicals
5-Pentadecylbenzene-1,3-diol	3158-56-3	C₂₁H₃₆O₂	320.51	5-Pentadecyl, 1,3-diol	Marketed for surfactants/polymers; regional price trends analyzed

Key Observations :

• Methoxy vs. Alkyl Groups : Methoxy groups (electron-donating) enhance solubility in polar solvents, while long alkyl chains (e.g., pentadecyl) increase hydrophobicity, affecting applications in surfactants .

Analytical Characterization

• Spectroscopy: NMR (¹H, ¹³C) and IR would distinguish the amino group (δ ~5 ppm in ¹H NMR; N-H stretches ~3300 cm⁻¹) from alkyl/methoxy analogs .
• Mass Spectrometry: High-resolution MS (HRMS) would confirm molecular ion peaks (e.g., [M+H]⁺ at m/z 156.076 for C₇H₉NO₃) and fragmentation patterns .